9-(2,5-dimethoxyphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2,5-dimethoxyphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H23N5O4/c1-5-9-25-18(26)16-17(22(2)20(25)27)21-19-23(10-6-11-24(16)19)14-12-13(28-3)7-8-15(14)29-4/h5,7-8,12H,1,6,9-11H2,2-4H3
• InChI Key: RFICHVWXSBTXSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CCCN(C3=N2)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol
• CAS No.: 887695-37-6

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a pyrimidine ring fused to an imidazole ring. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Scientific Research Applications

Synthesis and Chemical Properties

• New Purinediones Synthesis : A study detailed the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones, showcasing methods to obtain these compounds via multi-step reactions. This research highlights the chemical versatility and potential for creating various derivatives of purinediones, which could be relevant for the chemical compound (Ondrej imo, A. Rybár, J. Alföldi, 1995).

• Electrochemical Studies : The electrochemical oxidation of 9-methylxanthine, a related purine derivative, was studied, revealing insights into the electrooxidation processes that could be applicable to understanding the reactivity and electrochemical properties of similar compounds (Michael T. Cleary, James L. Owens, Glenn Dryhurst, 1981).

Potential Applications

• Heterocyclic Compound Synthesis : Research on the creation of new pyrano[2,3-d]pyrimidines and triazolopyrimidines derived from heteroaromatization processes suggests a pathway for developing novel compounds with potential applications in materials science and possibly as sensors due to their unique structural features (A. El-Agrody, M.S. Abd El-Latif, N. A. El-Hady, A. H. Fakery, A. Bedair, 2001).

• Photophysical Properties and Sensing : A study focused on designing and synthesizing pyrimidine-phthalimide derivatives for pH sensing applications, showcasing the potential of pyrimidine derivatives in developing sensors and indicators based on their photophysical properties (Han Yan, Xinlei Meng, Baoyan Li, S. Ge, Yun Lu, 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Purine derivatives play key roles in many biological processes, including serving as the basis for ATP, GTP, cyclic AMP, NADH, and coenzyme A.

Future Directions

The study of novel purine derivatives is a rich field with potential applications in medicinal chemistry, particularly in the development of new pharmaceuticals.